Cas no 91092-12-5 (5-(4-Chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(4-Chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 91092-12-5
• MF: C₁₁H₁₀ClN₃S
• MW: 251.735199451447
• MDL: MFCD01046338
• CID: 799221
• PubChem ID: 764323
• Update Time: 2025-11-02

5-(4-Chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,5-(4-chlorophenyl)-2,4-dihydro-4-(2-propen-1-yl)-
• 3-(4-chlorophenyl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• 4-ALLYL-5-(4-CHLOROPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL
• MFCD01046338
• SR-01000418053-1
• DTXSID00354136
• 5-(4-chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
• 91092-12-5
• SR-01000418053
• AB00095391-01
• AKOS000348137
• Z56939146
• LS-01251
• CCG-15978
• BB 0217505
• AKOS000268572
• EN300-06953
• 5-(4-Chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD01046338
• Inchi： 1S/C11H10ClN3S/c1-2-7-15-10(13-14-11(15)16)8-3-5-9(12)6-4-8/h2-6H,1,7H2,(H,14,16)
• InChI Key： MYVPOZBQHZUCQD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NNC(N1CC=C)=S

Computed Properties

• Exact Mass: 251.02800
• Monoisotopic Mass: 251.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 329.6°C at 760 mmHg
• Flash Point: 153.1°C
• Refractive Index: 1.657
• PSA: 69.51000
• LogP: 3.07320

5-(4-Chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(4-Chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol

Comprehensive Guide to 5-(4-Chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 91092-12-5): Properties, Applications, and Market Insights

5-(4-Chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol (CAS 91092-12-5) is a specialized heterocyclic compound belonging to the 1,2,4-triazole family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure, which combines a chlorophenyl group with a prop-2-en-1-yl side chain and a thiol functional group. Researchers and industry professionals often search for "1,2,4-triazole derivatives" or "chlorophenyl triazole applications" to explore its potential.

The compound's molecular formula is C₁₁H₁₀ClN₃S, with a molecular weight of 251.73 g/mol. Its triazole-thiol core contributes to its versatility in forming stable complexes, making it valuable in medicinal chemistry and material science. Recent studies highlight its role as a precursor for bioactive molecules, particularly in designing antimicrobial agents and enzyme inhibitors. Searches like "CAS 91092-12-5 uses" or "5-(4-Chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol synthesis" reflect growing interest in its synthetic pathways.

In pharmaceuticals, 5-(4-Chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol is investigated for its potential as a scaffold for drug development. Its chlorophenyl moiety enhances lipophilicity, improving cell membrane permeability—a critical factor in CNS-targeted therapies. Meanwhile, the thiol group offers reactivity for covalent bonding, useful in protease inhibition. Queries such as "triazole-thiol drug candidates" or "chlorophenyl triazole in medicine" align with current trends in precision medicine.

Agrochemical applications leverage this compound's ability to act as a pesticide intermediate. Its heterocyclic structure disrupts pest metabolic pathways, aligning with the demand for eco-friendly crop protection solutions. The "prop-2-en-1-yl" side chain further allows derivatization, enabling tailored formulations. Popular searches like "triazole-based agrochemicals" or "CAS 91092-12-5 in agriculture" underscore its relevance in sustainable farming.

From a commercial perspective, the global market for 1,2,4-triazole derivatives is projected to grow at a CAGR of 5.8% (2023–2030), driven by R&D in pharmaceuticals and agrochemicals. Suppliers of 5-(4-Chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol emphasize high-purity grades (>98%) to meet laboratory and industrial standards. Keywords like "buy 91092-12-5" or "triazole-thiol suppliers" reflect procurement trends.

Innovations in green chemistry have optimized the synthesis of this compound, reducing hazardous byproducts. Methods such as microwave-assisted synthesis or catalytic cyclization improve yield and purity—topics frequently searched as "sustainable triazole synthesis." These advancements align with the EPA’s Safer Choice initiative, enhancing its appeal.

In summary, 5-(4-Chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol (CAS 91092-12-5) exemplifies the intersection of structural versatility and multidisciplinary utility. Its applications span drug discovery, crop science, and advanced materials, making it a compound of enduring scientific and industrial interest.